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Compound of Interest

Compound Name: 3-Methoxy-4-nitroaniline

Cat. No.: B176388 Get Quote

Disclaimer: This technical guide focuses on the solubility of 2-Methoxy-4-nitroaniline. Due to a

lack of available experimental data for 3-Methoxy-4-nitroaniline, the data and methodologies

for its isomer are presented here as a representative example for researchers, scientists, and

drug development professionals.

Introduction
The solubility of active pharmaceutical ingredients (APIs) in various organic solvents is a critical

parameter in drug development. It influences crystallization, purification, formulation, and

bioavailability. This guide provides a comprehensive overview of the solubility profile of

methoxy-nitroaniline isomers, with a specific focus on 2-Methoxy-4-nitroaniline, in a range of

common organic solvents. Understanding these solubility characteristics is essential for

process optimization and ensuring the quality and efficacy of the final drug product.

Quantitative Solubility Data
The mole fraction solubility of 2-Methoxy-4-nitroaniline was determined in twelve different

organic solvents at temperatures ranging from 283.15 K to 328.15 K. The experimental data

reveals a positive correlation between temperature and solubility across all tested solvents.

The solubility of 2-Methoxy-4-nitroaniline was found to be highest in N,N-dimethylformamide

(DMF) and lowest in both n-heptane and cyclohexane. This wide range of solubilities

underscores the importance of solvent selection in the manufacturing process.
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Table 1: Mole Fraction Solubility (x) of 2-Methoxy-4-nitroaniline in Various Organic Solvents at

Different Temperatures (T/K)

T/K Methanol Ethanol n-Propanol Isopropanol n-Butanol

283.15 0.0198 0.0235 0.0268 0.0215 0.0287

288.15 0.0236 0.0281 0.0321 0.0259 0.0345

293.15 0.0281 0.0335 0.0384 0.0312 0.0414

298.15 0.0334 0.0399 0.0458 0.0374 0.0496

303.15 0.0397 0.0475 0.0545 0.0447 0.0593

308.15 0.0471 0.0564 0.0649 0.0535 0.0708

313.15 0.0558 0.0669 0.0771 0.0639 0.0844

318.15 0.0661 0.0793 0.0914 0.0762 0.1006

323.15 0.0783 0.0940 0.1084 0.0907 0.1192

328.15 0.0927 0.1114 0.1285 0.1079 0.1412
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T/K Acetone
Ethyl
Acetate

Acetonitrile 1,4-Dioxane Toluene

283.15 0.1015 0.0785 0.0458 0.0889 0.0158

288.15 0.1192 0.0928 0.0543 0.1049 0.0189

293.15 0.1398 0.1100 0.0645 0.1241 0.0227

298.15 0.1641 0.1303 0.0767 0.1466 0.0272

303.15 0.1926 0.1543 0.0911 0.1732 0.0326

308.15 0.2260 0.1825 0.1081 0.2047 0.0391

313.15 0.2652 0.2157 0.1282 0.2419 0.0468

318.15 0.3109 0.2547 0.1519 0.2858 0.0561

323.15 0.3643 0.3005 0.1799 0.3375 0.0671

328.15 0.4262 0.3544 0.2129 0.3983 0.0802

T/K N,N-Dimethylformamide (DMF)

283.15 0.3215

288.15 0.3689

293.15 0.4228

298.15 0.4841

303.15 0.5539

308.15 0.6335

313.15 0.7241

318.15 0.8273

323.15 0.9446

328.15 1.0778
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Experimental Protocols
The following sections detail the methodologies employed for the determination of solubility

and the analysis of the solid phase.

Materials
2-Methoxy-4-nitroaniline (purity > 99.5%) was used as the solute. All organic solvents were of

analytical grade with purities greater than 99.7% and were used without further purification.

Solubility Determination (Isothermal Equilibrium
Method)
The solubility of 2-Methoxy-4-nitroaniline in the selected solvents was determined using a static

isothermal equilibrium method.
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Sample Preparation

Equilibration

Analysis

Excess 2-Methoxy-4-nitroaniline
added to solvent in a sealed vial

Mixture placed in a
thermostatic shaker bath

Agitation at constant temperature
for 24 hours to ensure equilibrium

Mixture allowed to settle for 2 hours

Supernatant withdrawn using a
preheated syringe with a 0.45 µm filter

Aliquots weighed and dried
in a vacuum oven

Mole fraction solubility calculated

 

XRPD Analysis Workflow

Residual solid from solubility
experiment is filtered and dried

Dried solid is analyzed using
an X-ray powder diffractometer

Diffraction pattern is compared with
the pattern of the original material
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Hansen Solubility Parameters

Total Cohesion Energy

Dispersion Forces (δd) Polar Forces (δp) Hydrogen Bonding (δh)
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To cite this document: BenchChem. [The Solubility Profile of Methoxy-Nitroaniline Isomers in
Organic Solvents: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b176388#solubility-profile-of-3-methoxy-4-nitroaniline-
in-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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